4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C10H16N4O2S/c1-7-11-9(17-13-7)12-10(16)14-4-2-8(6-15)3-5-14/h8,15H,2-6H2,1H3,(H,11,12,13,16)
• InChI Key: BZWSNPBXKOQOQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)NC(=O)N2CCC(CC2)CO
• Molecular Formula: C10H16N4O2S
• Molecular Weight: 256.33 g/mol

Description

4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a piperidine derivative with a thiadiazole ring, and it has been studied extensively for its unique properties and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways that are involved in disease progression. This compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation and survival, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
Studies have shown that 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide can have significant biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, and it has also been studied for its potential anti-inflammatory and antioxidant effects. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide in lab experiments is its potential therapeutic benefits. This compound has been shown to exhibit significant anti-cancer activity and neuroprotective effects, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which may limit its availability and increase its cost.

Future Directions

There are several future directions for research on 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide. One potential area of research is the development of more efficient synthesis methods that can increase the availability and reduce the cost of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic benefits for various diseases. Finally, studies are needed to evaluate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide is a complex process that involves several steps. One of the most common methods of synthesis is the reaction of piperidine with 3-methyl-1,2,4-thiadiazol-5-amine in the presence of a suitable catalyst. The resulting intermediate is then treated with formaldehyde and acetic anhydride to obtain the final product.

Scientific Research Applications

The potential applications of 4-(hydroxymethyl)-N-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-1-carboxamide in scientific research are vast. One of the most promising areas of research is its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and neurological disorders. This compound has been shown to exhibit significant anti-cancer activity, and it has also been studied for its potential neuroprotective effects.